Cas no 285977-82-4 (Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI))

Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) structure
285977-82-4 structure
Product Name:Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
CAS No:285977-82-4
MF:C7H5FO2
MW:145.129107236862
CID:248534
PubChem ID:16213519
Update Time:2025-04-19

Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
    • 2,3,5,6-tetradeuterio-4-fluorobenzoic acid
    • 2,3,5,
    • Benzoic-carboxy-13C-2,3,5,6-d4 acid, 4-fluoro- (9CI)
    • DTXSID00584012
    • J-017137
    • 4-Fluoro(carboxy-~13~C,~2~H_4_)benzoic acid
    • 2, 3, 5, 6-tetradeuterio-4-fluorobenzoic acid
    • 285977-82-4
    • 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4, 98 atom % D, 99 atom % 13C
    • 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4
    • 4-Fluorobenzoic acid- alpha -13C-2,3,5,6-d4
    • Inchi: 1S/C7H5FO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/i1D,2D,3D,4D,7+1
    • InChI Key: BBYDXOIZLAWGSL-YRTBNJHASA-N
    • SMILES: FC1C([2H])=C([2H])C([13C](=O)O)=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 145.05581938g/mol
  • Monoisotopic Mass: 145.05581938g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 182-184 °C(lit.)
  • Solubility: Not determined

Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Security Information

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4-Fluorobenzoic acid-α-<SUP>13</SUP>C-2,3,5,6-d<SUB>4</SUB>
285977-82-4 98 atom %
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¥10819.08 2023-12-05
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